Cas no 1804097-21-9 (Methyl 3-bromo-4-(2-oxopropyl)benzoate)

• Product Name: Methyl 3-bromo-4-(2-oxopropyl)benzoate
• CAS No: 1804097-21-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 4950744
• Update Time: 2025-06-13

Methyl 3-bromo-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(2-oxopropyl)benzoate

• Inchi： 1S/C11H11BrO3/c1-7(13)5-8-3-4-9(6-10(8)12)11(14)15-2/h3-4,6H,5H2,1-2H3
• InChI Key： NQMCNCIZVZOOBR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-4-(2-oxopropyl)benzoate

Recent Advances in the Synthesis and Applications of Methyl 3-bromo-4-(2-oxopropyl)benzoate (CAS: 1804097-21-9)

Methyl 3-bromo-4-(2-oxopropyl)benzoate (CAS: 1804097-21-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Methyl 3-bromo-4-(2-oxopropyl)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The research team employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields of the target compound. The study emphasized the compound's role in facilitating the introduction of bromine and carbonyl functionalities, which are crucial for subsequent modifications.

In another significant development, researchers from the University of Cambridge explored the compound's utility in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Their work, published in Organic Letters (2024), detailed a novel palladium-catalyzed cross-coupling reaction using Methyl 3-bromo-4-(2-oxopropyl)benzoate as a key building block. This methodology enabled the efficient synthesis of indole and quinoline derivatives, showcasing the compound's versatility in medicinal chemistry.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of Methyl 3-bromo-4-(2-oxopropyl)benzoate in the development of agrochemicals with enhanced pesticidal activity. The patent highlighted the compound's ability to serve as a scaffold for the design of new-generation insecticides, addressing the growing need for sustainable pest control solutions. The inventors reported improved efficacy and reduced environmental impact compared to existing products.

From a mechanistic perspective, computational studies have provided insights into the reactivity of Methyl 3-bromo-4-(2-oxopropyl)benzoate. Density functional theory (DFT) calculations revealed that the bromine atom at the 3-position significantly influences the electronic properties of the molecule, making it an excellent candidate for nucleophilic aromatic substitution reactions. These findings, published in Chemical Communications (2023), have opened new avenues for the rational design of derivatives with tailored biological activities.

In conclusion, Methyl 3-bromo-4-(2-oxopropyl)benzoate (CAS: 1804097-21-9) continues to be a valuable compound in chemical and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile intermediate for the synthesis of diverse bioactive molecules. Future research is expected to explore its potential in emerging areas such as targeted drug delivery and green chemistry, further expanding its applications in the life sciences.